5-Bromo-3-methylisothiazol-4-amine hcl

• IUPAC Name: 5-bromo-3-methyl-1,2-thiazol-4-amine;hydrochloride
• InChI: InChI=1S/C4H5BrN2S.ClH/c1-2-3(6)4(5)8-7-2;/h6H2,1H3;1H
• InChI Key: KKAPYTHASRUQDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1N)Br.Cl
• Molecular Formula: C4H6BrClN2S
• Molecular Weight: 229.53 g/mol

Description

5-Bromo-3-methylisothiazol-4-amine HCl is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and environmental science. This compound is a derivative of isothiazole, which is a heterocyclic organic compound containing a sulfur atom and a nitrogen atom in a five-membered ring.

Mechanism of Action

The mechanism of action of 5-Bromo-3-methylisothiazol-4-amine HCl is not fully understood, but it is believed to involve the inhibition of enzyme activity through the formation of covalent bonds with the enzyme's active site. This inhibition can lead to a variety of biochemical and physiological effects, depending on the enzyme being targeted.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific enzyme being inhibited. For example, inhibition of protein kinases can lead to the disruption of cellular signaling pathways, while inhibition of phosphodiesterases can lead to increased levels of cyclic nucleotides in the cell. These effects can have a wide range of downstream consequences, including changes in gene expression, cell proliferation, and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-Bromo-3-methylisothiazol-4-amine HCl in lab experiments is its high potency and selectivity for specific enzymes. This allows for precise targeting of biochemical pathways and can lead to more accurate and reliable results. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 5-Bromo-3-methylisothiazol-4-amine HCl. One area of interest is the development of new antibiotics and antifungal agents based on this compound's antibacterial and antifungal properties. Another area of interest is the identification of new enzyme targets for this compound, which could lead to the development of new drugs for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential impact on human health and the environment.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various fields, including medicinal chemistry, biochemistry, and environmental science. Its high potency and selectivity for specific enzymes make it a valuable tool for studying biochemical pathways and developing new drugs. However, further research is needed to fully understand its mechanism of action and potential impact on human health and the environment.

Synthesis Methods

The synthesis of 5-Bromo-3-methylisothiazol-4-amine HCl involves the reaction of 3-methylisothiazol-4-amine with hydrobromic acid in the presence of a catalyst. The reaction proceeds at room temperature and yields the desired compound in high purity. This synthesis method has been optimized to produce large quantities of this compound with high yield and purity, making it suitable for use in various research applications.

Scientific Research Applications

5-Bromo-3-methylisothiazol-4-amine HCl has been extensively studied for its potential applications in medicinal chemistry and biochemistry. It has been shown to exhibit potent inhibitory activity against various enzymes, including protein kinases, phosphodiesterases, and sulfotransferases. This compound has also been found to have antibacterial and antifungal properties, making it a promising candidate for the development of new antibiotics and antifungal agents.